2-(7-fluoro-1-benzothiophen-3-yl)acetic acid
Description
Synthesis Analysis
The synthesis of benzofuran derivatives, which are structurally similar to the compound , has been extensively studied . Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Novel methods for constructing benzofuran rings have been discovered in recent years . A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Future Directions
The future directions for the study of “2-(7-fluoro-1-benzothiophen-3-yl)acetic acid” and similar compounds are promising. Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . The synthesis of fluorinated compounds has also attracted more and more attention from biologists and chemists .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(7-fluoro-1-benzothiophen-3-yl)acetic acid involves the introduction of a carboxylic acid group onto a benzothiophene ring that has a fluorine substituent at the 7-position. This can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2-bromo-7-fluorobenzothiophene", "ethyl acetate", "sodium hydroxide", "carbon dioxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2-bromo-7-fluorobenzothiophene is reacted with ethyl acetate and sodium hydroxide to form the corresponding carboxylic acid ethyl ester.", "Step 2: The ethyl ester is then hydrolyzed with aqueous sodium hydroxide to form the carboxylic acid.", "Step 3: The carboxylic acid is then converted to the corresponding acid chloride using thionyl chloride.", "Step 4: The acid chloride is then reacted with carbon dioxide in the presence of a base such as triethylamine to form the corresponding carboxylic acid.", "Step 5: The carboxylic acid is then neutralized with hydrochloric acid and extracted with ethyl acetate.", "Step 6: The organic layer is washed with sodium bicarbonate solution and brine, dried over sodium sulfate, and concentrated to yield the desired product, 2-(7-fluoro-1-benzothiophen-3-yl)acetic acid." ] } | |
CAS RN |
1542649-71-7 |
Product Name |
2-(7-fluoro-1-benzothiophen-3-yl)acetic acid |
Molecular Formula |
C10H7FO2S |
Molecular Weight |
210.2 |
Purity |
95 |
Origin of Product |
United States |
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